Cas no 68194-06-9 (2,2',4,5,6'-Pentachlorobiphenyl)
68194-06-9 structure
Product Name:2,2',4,5,6'-Pentachlorobiphenyl
CAS No:68194-06-9
MF:C12H5Cl5
MW:326.433098554611
CID:512880
PubChem ID:63096
Update Time:2025-09-26
2,2',4,5,6'-Pentachlorobiphenyl Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl,2,2',4,5,6'-pentachloro-
- 1,2,4-trichloro-5-(2,6-dichlorophenyl)benzene
- 2,2',4,5,6'-PENTACHLOROBIPHENYL
- 2,2',4,5,6'-Pentachlorobiphenyl Solution
- PCB 102
- 2,2',4,5,6'-Pentachloro-1,1'-biphenyl #
- SCHEMBL4453300
- 1,1'-Biphenyl, 2,2',4,5,6'-pentachloro-
- DTXSID10867525
- DTXCID50815707
- UNII-9NOS5F84W4
- BWWVXHRLMPBDCK-UHFFFAOYSA-N
- Q27272791
- 2,2',4,5,6'-Pentachloro-1,1'-biphenyl
- 68194-06-9
- 9NOS5F84W4
- 2,2',4,5,6'-Pentachlorobiphenyl
-
- Inchi: 1S/C12H5Cl5/c13-7-2-1-3-8(14)12(7)6-4-10(16)11(17)5-9(6)15/h1-5H
- InChI Key: BWWVXHRLMPBDCK-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1C1C(=CC=CC=1Cl)Cl)Cl)Cl
Computed Properties
- Exact Mass: 323.88300
- Monoisotopic Mass: 323.883
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Density: 1.5220 (rough estimate)
- Melting Point: 95.86°C (estimate)
- Boiling Point: 412.3°C (rough estimate)
- Flash Point: 167.5 °C
- Refractive Index: 1.6200 (rough estimate)
- PSA: 0.00000
- LogP: 6.62060
2,2',4,5,6'-Pentachlorobiphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P274443-1mg |
2,2',4,5,6'-Pentachlorobiphenyl |
68194-06-9 | 1mg |
$190.00 | 2023-05-17 | ||
| TRC | P274443-10mg |
2,2',4,5,6'-Pentachlorobiphenyl |
68194-06-9 | 10mg |
$1499.00 | 2023-05-17 |
2,2',4,5,6'-Pentachlorobiphenyl Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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